2-(Dimethylamino)-5-iodo-4,6-dimethylpyridine-3-carboxamide
Overview
Description
Synthesis Analysis
This involves detailing the methods and conditions under which the compound can be synthesized. It may involve multiple steps, each with its own set of reactants, catalysts, and conditions .Molecular Structure Analysis
Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used to determine the molecular structure of a compound .Chemical Reactions Analysis
This involves studying the reactions that the compound undergoes. It includes identifying the reactants, products, and the conditions under which the reaction occurs .Physical And Chemical Properties Analysis
This includes studying properties like melting point, boiling point, solubility, and reactivity. Techniques like thermal analysis could be used for this .Scientific Research Applications
Pharmacological and Toxicological Insights
- Serotonergic hallucinogens, including compounds structurally related to the query molecule, have been studied for their profound effects on perception and cognition. The activation of 5-HT2A receptors plays a crucial role in mediating these effects. The structure-activity relationships, behavioral pharmacology, metabolism, and toxicity of such compounds have been reviewed, highlighting their potential in understanding serotonergic system functioning and its implications in neuropharmacology (Halberstadt, 2017).
Biochemical Applications
- Research into imidazole derivatives, including molecules structurally akin to the subject compound, has explored their antitumor activity. These studies provide insights into the synthesis of new compounds with potential applications in cancer therapy, highlighting a broader scope of biochemical applications for similar molecular frameworks (Iradyan et al., 2009).
Neurodegenerative Disease Research
- Amyloid imaging in Alzheimer's disease has utilized derivatives related to the query molecule for in vivo brain studies. Such research advances our understanding of amyloid deposits in the brain, contributing to early detection and evaluation of new therapies for Alzheimer's disease (Nordberg, 2007).
Chemical Synthesis and Mechanistic Studies
- Studies on the regioselectivity of bromination in unsymmetrical dimethylpyridines, closely related to the chemical structure , have provided valuable insights into the mechanisms of chemical reactions, furthering the field of organic synthesis and offering pathways for the development of new chemical entities (Thapa et al., 2014).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
2-(dimethylamino)-5-iodo-4,6-dimethylpyridine-3-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14IN3O/c1-5-7(9(12)15)10(14(3)4)13-6(2)8(5)11/h1-4H3,(H2,12,15) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HLVSIHVAVDLIPM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NC(=C1I)C)N(C)C)C(=O)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14IN3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
319.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Dimethylamino)-5-iodo-4,6-dimethylpyridine-3-carboxamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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